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For Immediate Release

Shanghai, China – November 18, 2025 – Uvarigranol C, a polyoxygenated cyclohexene first

isolated from the stems of the plant Uvaria boniana, remains a molecule of scientific interest

with yet-to-be-determined therapeutic potential. Despite its classification within a family of

natural products known for a variety of biological activities, specific therapeutic targets and

mechanisms of action for Uvarigranol C have not been elucidated in publicly available

scientific literature.

Uvarigranol C is identified by its CAS Number 172104-04-0. Its chemical structure as a

polyoxygenated cyclohexene places it in a class of compounds that have garnered attention for

their potential pharmacological effects. Research on analogous compounds from the Uvaria

genus and other polyoxygenated cyclohexenes has revealed a spectrum of bioactivities,

including anti-inflammatory, cytotoxic, antitubercular, and antimalarial properties. For instance,

related compounds have been observed to modulate inflammatory pathways, such as the NF-

κB signaling cascade, and inhibit the production of inflammatory mediators like nitric oxide.

Furthermore, some polyoxygenated cyclohexenes have been investigated for their potential in

managing metabolic disorders through the inhibition of enzymes like α-glucosidase and

dipeptidyl peptidase IV.

However, it is crucial to emphasize that these activities are characteristic of the broader

chemical class and have not been specifically demonstrated for Uvarigranol C in peer-
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reviewed research. Preliminary information from commercial suppliers suggests potential anti-

inflammatory or anticancer applications, but these claims are not substantiated by published

experimental data.

The original scientific article detailing the isolation of Uvarigranol C, "Study on the

polyoxygenated cyclohexenes from Uvaria boniana" published in Yao Xue Xue Bao in 1998,

focuses on the chemical characterization of the compound and does not appear to contain data

on its biological activity. Subsequent comprehensive searches of scientific databases have not

yielded any studies detailing the therapeutic targets, mechanism of action, or providing

quantitative data or experimental protocols related to Uvarigranol C.

Therefore, for researchers, scientists, and drug development professionals, Uvarigranol C
represents an unexplored opportunity. The compound's structural similarity to other bioactive

molecules suggests that it may possess valuable therapeutic properties. Future research

endeavors should focus on in-vitro and in-vivo studies to screen for its biological activities and

to identify its molecular targets. Such investigations would be the foundational step in

potentially developing Uvarigranol C into a novel therapeutic agent.

As of this date, the lack of specific biological data precludes the creation of a detailed technical

guide with quantitative data, experimental protocols, and signaling pathway diagrams as

requested. The scientific community awaits further research to unlock the potential therapeutic

applications of this intriguing natural product.
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uvarigranol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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